Cas no 667412-78-4 (5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol)

5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol structure
667412-78-4 structure
Product Name:5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
CAS No:667412-78-4
MF:C10H15N3OS
MW:225.31060051918
MDL:MFCD04054535
CID:870223
PubChem ID:3815426
Update Time:2025-04-19

5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclopropyl-4-((tetrahydrofuran-2-yl)methyl)-4H-1,2,4-triazole-3-thiol
    • 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-Cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
    • 5-cyclopropyl-4-(oxolan-2-ylmethyl)-1,2,4-triazole-3-thiol
    • AC1MXGY4
    • ALBB-003229
    • BBL017269
    • MolPort-001-581-721
    • STK443002
    • 5-cyclopropyl-4-[(oxolan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
    • AKOS017259393
    • DTXSID90396808
    • VS-06005
    • A914089
    • AKOS003331350
    • MFCD04054535
    • CS-0322695
    • 667412-78-4
    • 3-cyclopropyl-4-(oxolan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
    • 5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD04054535
    • Inchi: 1S/C10H15N3OS/c15-10-12-11-9(7-3-4-7)13(10)6-8-2-1-5-14-8/h7-8H,1-6H2,(H,12,15)
    • InChI Key: JCMBZQMCGOBDPK-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2CC2)N1CC1CCCO1

Computed Properties

  • Exact Mass: 225.09375
  • Monoisotopic Mass: 225.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 416.4±37.0 °C at 760 mmHg
  • Flash Point: 205.6±26.5 °C
  • Refractive Index: 1.772
  • PSA: 36.86
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Security Information

5-cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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abcr
AB214216-1 g
5-Cyclopropyl-4-(tetrahydrofuran-2-ylmethyl)-4H-1,2,4-triazole-3-thiol; 95%
667412-78-4
1 g
€230.10 2023-07-20
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